Cas no 2227686-48-6 (rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate)

• Product Name: rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate
• CAS No: 2227686-48-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5804312
• PubChem ID: 165609605
• Update Time: 2025-06-14

rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate
• 2227686-48-6
• rac-methyl 5-[(1R,2R)-2-(aminomethyl)cyclopropyl]thiophene-3-carboxylate
• EN300-1743525

• Inchi： 1S/C10H13NO2S/c1-13-10(12)7-3-9(14-5-7)8-2-6(8)4-11/h3,5-6,8H,2,4,11H2,1H3/t6-,8+/m0/s1
• InChI Key： KHSNBLRRDKSDGE-POYBYMJQSA-N
• SMILES： S1C=C(C(=O)OC)C=C1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Additional information on rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate

Research Briefing on rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate (CAS: 2227686-48-6)

In recent years, the compound rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate (CAS: 2227686-48-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylthiophene scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The following briefing synthesizes the latest research findings and highlights the compound's pharmacological relevance, synthetic pathways, and potential applications.

The structural complexity of rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate, particularly its stereochemistry and functional groups, makes it a valuable candidate for drug discovery. Recent studies have focused on its role as a precursor in the synthesis of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the enantioselective synthesis of antiviral agents targeting the hepatitis C virus (HCV) NS3/4A protease. The compound's cyclopropyl moiety was found to enhance binding affinity and metabolic stability, underscoring its importance in rational drug design.

From a synthetic chemistry perspective, advancements in the preparation of rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate have been reported. A novel asymmetric catalytic method, utilizing chiral palladium complexes, was developed to achieve high enantiomeric purity (ee > 95%) and yield (up to 85%). This method, detailed in a 2022 Angewandte Chemie publication, addresses previous challenges in stereocontrol during cyclopropanation reactions. Additionally, green chemistry approaches, such as microwave-assisted synthesis, have been explored to optimize the production process, reducing reaction times and environmental impact.

Pharmacological evaluations of rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate derivatives have revealed intriguing biological activities. In vitro assays conducted by a multinational research consortium (2023) identified potent inhibitory effects against inflammatory cytokines, particularly IL-6 and TNF-α, suggesting potential applications in autoimmune diseases. Furthermore, molecular docking studies highlighted interactions with the allosteric site of the CB2 cannabinoid receptor, positioning this compound as a scaffold for developing non-opioid analgesics. These findings were corroborated by in vivo models showing reduced neuropathic pain responses in rodents.

Despite these advancements, challenges remain in the clinical translation of rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate-based therapeutics. Issues such as oral bioavailability and off-target effects require further optimization through structural modifications. Current research efforts, as outlined in a recent Nature Reviews Drug Discovery perspective (2024), emphasize the integration of computational chemistry and AI-driven drug design to accelerate the development of next-generation derivatives with improved pharmacokinetic profiles.

In conclusion, rac-methyl 5-(1R,2R)-2-(aminomethyl)cyclopropylthiophene-3-carboxylate (CAS: 2227686-48-6) represents a versatile scaffold with multifaceted applications in medicinal chemistry. Ongoing research continues to unravel its potential, from antiviral and anti-inflammatory agents to CNS-targeted therapies. The compound's unique structural features and demonstrated bioactivities make it a compelling subject for future investigations, particularly in the era of precision medicine and targeted drug delivery systems.